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Compound of Interest

Compound Name: 4-Fluoro-2-(methylsulfonyl)aniline

Cat. No.: B1442259 Get Quote

Technical Support Center: 4-Fluoro-2-
(methylsulfonyl)aniline
Welcome to the technical support guide for 4-Fluoro-2-(methylsulfonyl)aniline (CAS No.

1197193-21-7). This document is designed for researchers, scientists, and drug development

professionals, providing in-depth guidance on handling, storage, and troubleshooting for

experiments involving this key synthetic intermediate. Our goal is to bridge the gap between

standard safety data sheets and practical, in-lab application by explaining the causality behind

procedural recommendations.

Section 1: Compound Profile & Key Safety Data
4-Fluoro-2-(methylsulfonyl)aniline is a fluorinated aniline derivative increasingly utilized as a

building block in the synthesis of complex organic molecules, particularly in pharmaceutical

research and development.[1][2] Its specific arrangement of a fluoro group, a methylsulfonyl

group, and an amine on a benzene ring offers unique reactivity for creating novel compounds.

[2][3] Understanding its properties is the first step to safe and effective use.
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Property Value Source

CAS Number 1197193-21-7 [1]

Molecular Formula C₇H₈FNO₂S [1]

Molecular Weight 189.21 g/mol [1]

Physical Form Solid, powder [4]

Hazard Codes Xi (Irritant) [4]

Storage Temperature
Room Temperature or

Refrigerated (2-8°C)
[4]

Section 2: Frequently Asked Questions (FAQs)
This section addresses common questions regarding the handling and storage of 4-Fluoro-2-
(methylsulfonyl)aniline.

Q1: What are the primary hazards associated with this compound?

A1: 4-Fluoro-2-(methylsulfonyl)aniline is classified as an irritant.[4] The primary hazards, as

outlined by GHS classifications for similar compounds, are:

Skin Irritation (H315): Causes skin irritation upon contact.[5][6]

Serious Eye Irritation (H319): Causes serious eye irritation.[5][6]

Respiratory Irritation (H335): May cause respiratory irritation if inhaled as a dust or aerosol.

[5][6]

Expert Insight: The primary route of exposure leading to respiratory irritation is the inhalation of

fine dust particles. As a solid, improper handling can easily aerosolize the compound. The

aniline substructure itself can be toxic, and the presence of the sulfonyl and fluoro groups

modifies its reactivity and biological interaction, necessitating careful handling to avoid any

exposure.

Q2: What is the recommended storage procedure for long-term stability?
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A2: For optimal long-term stability, 4-Fluoro-2-(methylsulfonyl)aniline should be stored in a

tightly sealed container in a cool, dry, and well-ventilated area.[5][7] While some suppliers

suggest room temperature storage, refrigeration (2-8°C) is also a common recommendation to

minimize potential degradation over time.[4] The key is to prevent exposure to moisture and

incompatible materials.

Q3: What materials are incompatible with 4-Fluoro-2-(methylsulfonyl)aniline?

A3: Avoid contact with strong oxidizing agents.[5] Additionally, keep the compound away from

heat, sparks, and open flames.[5][8]

Causality Explanation: Aniline derivatives are susceptible to oxidation, which can lead to

decomposition and the formation of colored impurities. The amino group (-NH₂) is a reducing

functional group, making it reactive with strong oxidizers. High temperatures can provide the

activation energy for decomposition, potentially releasing hazardous gases like carbon oxides,

nitrogen oxides (NOx), sulfur oxides (SOx), and hydrogen fluoride.[5]

Q4: How should I properly dispose of waste containing this compound?

A4: Waste containing 4-Fluoro-2-(methylsulfonyl)aniline should be treated as hazardous

chemical waste. It should be disposed of in a suitable, closed container and handled by a

licensed professional waste disposal service.[5][9] It may be sent to an authorized incinerator

equipped with an afterburner and scrubber to handle the hazardous decomposition products.[5]

Do not allow the product to enter drains or public waters.[6]

Section 3: Troubleshooting Guide for Experimental
Use
This guide provides solutions to specific issues that may arise during experiments.

Issue 1: The compound is not dissolving as expected in my solvent system.

Plausible Cause: 4-Fluoro-2-(methylsulfonyl)aniline, like many substituted anilines, has

moderate polarity. Its solubility will be limited in very nonpolar solvents (e.g., hexanes) and

potentially in highly polar protic solvents like water, with which it may not be fully miscible.

Troubleshooting Steps:
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Consult Solubility Data: If available from the supplier, check the technical data sheet for

solubility information.

Solvent Selection: Test solubility in a range of common organic solvents such as

Dichloromethane (DCM), Tetrahydrofuran (THF), Ethyl Acetate, or Acetonitrile.

Gentle Warming: Gently warming the mixture can increase the rate of dissolution.

However, do this with caution and monitor for any color change, which could indicate

decomposition.

Sonication: Using an ultrasonic bath can help break up solid aggregates and enhance

dissolution without excessive heating.

Issue 2: My reaction mixture is turning dark brown/black after adding the aniline.

Plausible Cause: This is a classic sign of aniline oxidation or decomposition. This can be

triggered by air (oxygen), incompatible reagents (e.g., strong acids or oxidizing agents),

elevated temperatures, or the presence of metal catalysts that facilitate oxidation.

Troubleshooting Workflow:
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Caption: Troubleshooting workflow for reaction discoloration.
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Issue 3: I observe poor or inconsistent reactivity in my synthesis.

Plausible Cause: The compound may have degraded due to improper storage, leading to

lower purity. The primary culprit is often slow oxidation from prolonged exposure to air.

Troubleshooting Steps:

Verify Purity: If possible, check the purity of your starting material using techniques like

NMR, HPLC, or melting point analysis. The melting point for a related isomer, 2-Fluoro-4-

(methylsulfonyl)aniline, is reported as 145-147°C, which can serve as a rough quality

indicator.[4]

Use Fresh Stock: If degradation is suspected, use a freshly opened bottle of the

compound for your reaction.

Storage Audit: Review your storage protocol. Ensure the container is purged with an inert

gas (like argon or nitrogen) before sealing, especially for long-term storage.

Section 4: Protocols for Safe Handling and Spills
Personal Protective Equipment (PPE) Protocol
Adherence to proper PPE is the most critical self-validating system for ensuring user safety.

Mandatory PPE for Handling 4-Fluoro-2-(methylsulfonyl)aniline Eye Protection: Chemical safety goggles or face shield. Hand Protection: Nitrile or other appropriate chemical-resistant gloves. Body Protection: Lab coat. Wear suitable protective clothing. Respiratory Protection: Use in a well-ventilated area or chemical fume hood. If dust is generated, wear a respirator. Chemical
Container

Proceed to handle
Researcher

Click to download full resolution via product page

Caption: Required PPE for safe handling.

Step-by-Step Spill Cleanup Protocol
This protocol ensures that any accidental release is managed safely and effectively.

Evacuate and Ventilate: Immediately evacuate unnecessary personnel from the spill area.

Ensure the area is well-ventilated, preferably within a chemical fume hood.[5][8]
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Wear Appropriate PPE: Before approaching the spill, don all PPE as described in the

diagram above, including respiratory protection if the compound is a fine powder.

Contain the Spill: Prevent further spread of the material.

Clean-up:

For a solid spill, carefully sweep or shovel the material into an appropriate, labeled

container for hazardous waste disposal.[5] Avoid actions that create dust.

Use an inert absorbent material like sand or vermiculite for solutions before transferring to

a container.[6]

Decontaminate: Clean the spill area thoroughly with an appropriate solvent (check for

compatibility) and then with soap and water.

Dispose: Seal the container with the spilled material and waste, label it clearly, and dispose

of it according to your institution's hazardous waste guidelines.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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